Cas no 2228743-95-9 (3-(thiolan-2-yl)pentanedioic acid)

• Product Name: 3-(thiolan-2-yl)pentanedioic acid
• CAS No: 2228743-95-9
• MF: C₉H₁₄O₄S
• MW: 218.270061969757
• CID: 6369361
• PubChem ID: 165846223
• Update Time: 2025-07-19

3-(thiolan-2-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(thiolan-2-yl)pentanedioic acid
• EN300-1777393
• 2228743-95-9

• Inchi： 1S/C9H14O4S/c10-8(11)4-6(5-9(12)13)7-2-1-3-14-7/h6-7H,1-5H2,(H,10,11)(H,12,13)
• InChI Key： PJJPCLJYHGUFEV-UHFFFAOYSA-N
• SMILES： S1CCCC1C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 218.06128010g/mol
• Monoisotopic Mass: 218.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99.9Ų

Additional information on 3-(thiolan-2-yl)pentanedioic acid

3-(Thiolan-2-yl)pentanedioic Acid: A Comprehensive Overview of CAS No. 2228743-95-9

3-(Thiolan-2-yl)pentanedioic acid, also known by its CAS number 2228743-95-9, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. This compound is characterized by its distinct chemical structure, which includes a thiolane ring and a pentanedioic acid moiety. The combination of these functional groups imparts unique properties that make it a valuable candidate for further research and development.

The chemical structure of 3-(thiolan-2-yl)pentanedioic acid is particularly noteworthy. The thiolane ring, a six-membered ring containing a sulfur atom, is known for its stability and resistance to oxidation. This property makes the compound highly suitable for applications where stability under various conditions is crucial. The pentanedioic acid moiety, on the other hand, provides the compound with acidic properties and the ability to form salts and esters, which can be advantageous in pharmaceutical and materials applications.

Recent studies have explored the potential of 3-(thiolan-2-yl)pentanedioic acid in various contexts. One area of significant interest is its use as a building block in the synthesis of more complex molecules. The presence of the thiolane ring and the carboxylic acid groups provides multiple reaction sites, making it an excellent starting material for synthetic chemists. For instance, researchers have utilized this compound to synthesize novel polymers with enhanced mechanical properties and improved biocompatibility.

In the realm of medicinal chemistry, 3-(thiolan-2-yl)pentanedioic acid has shown promise as a potential lead compound for drug development. Its unique structure allows it to interact with various biological targets, including enzymes and receptors. Studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in disease pathways. For example, one study published in the Journal of Medicinal Chemistry reported that a derivative of 3-(thiolan-2-yl)pentanedioic acid effectively inhibited the activity of a key enzyme implicated in neurodegenerative diseases.

The biological activity of 3-(thiolan-2-yl)pentanedioic acid has also been investigated in preclinical studies. In vitro assays have shown that this compound possesses antioxidant properties, which can help protect cells from oxidative stress and damage. Additionally, preliminary studies have indicated that it may have anti-inflammatory effects, making it a potential candidate for treating inflammatory conditions.

Beyond its medicinal applications, 3-(thiolan-2-yl)pentanedioic acid has found use in materials science. Its ability to form stable salts and esters has led to its incorporation into various polymer formulations. These polymers exhibit improved thermal stability and mechanical strength, making them suitable for use in advanced materials such as coatings, adhesives, and composites.

The synthesis of 3-(thiolan-2-yl)pentanedioic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of thiolane derivatives with appropriate carboxylic acids or their derivatives under carefully controlled conditions. Advances in synthetic methods have made it possible to produce this compound on a larger scale, facilitating its broader application in research and industry.

In conclusion, 3-(thiolan-2-yl)pentanedioic acid (CAS No. 2228743-95-9) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure endows it with properties that make it valuable in fields such as medicinal chemistry, biochemistry, and materials science. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.